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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B1198771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and solvent
compatibility of C.I. Disperse Orange 25 (C.I. 11227). This information is critical for a wide
range of applications, from textile dyeing and ink formulation to its use as a non-ionic, aromatic
compound in the development of p-type semiconductors and nonlinear optical (NLO) materials.

[1]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Disperse Orange 25 is
fundamental to predicting its solubility behavior. As a non-ionic monoazo dye, its solubility is
primarily governed by its molecular structure, which facilitates its application in dyeing
hydrophobic fibers like polyester.[2]
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Property Value Reference

3-[N-ethyl-4-[(4-

Chemical Name nitrophenyl)diazenyllanilinolpro  PubChem
panenitrile

C.l. Name Disperse Orange 25, 11227 World Dye Variety[2]

CAS Number 31482-56-1 ChemicalBook][1]

Molecular Formula C17H17Ns02 PubChem

Molecular Weight 323.35 g/mol PubChem

Melting Point 170 °C (decomposes) Sigma-Aldrich

Appearance Orange uniform powder World Dye Variety[2]

Structure Single azo class World Dye Variety

Solubility Profile

Disperse Orange 25 is characterized by its low solubility in water, a defining feature of
disperse dyes. This property necessitates the use of dispersing agents to form stable aqueous
dispersions for dyeing processes. Its solubility is significantly influenced by the solvent's
polarity, temperature, and the presence of other chemical agents such as surfactants. While
extensive guantitative data in a wide array of organic solvents is not readily available in
published literature, its general behavior indicates solubility in polar organic solvents. For
instance, the related Disperse Orange 3 is noted to be soluble in ethanol, acetone, and
toluene.

Solubility in Supercritical Carbon Dioxide

The solubility of Disperse Orange 25 in supercritical carbon dioxide (scCO3z) has been
experimentally determined. This is a critical parameter for modern, environmentally friendly
dyeing processes that utilize scCO:z as a solvent. The solubility is measured using a flow-type
apparatus and is dependent on temperature and pressure. For example, solubility
measurements have been carried out in the temperature range of 323.15 K to 383.15 K and
pressures from 10.0 to 30.0 MPa.
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Solubilization in Micellar Solutions

The solubility of Disperse Orange 25 in agueous solutions can be significantly enhanced
through the use of surfactants, which form micelles that encapsulate the dye molecules. A
study on the solubilization of Disperse Orange 25 in a cationic surfactant, Cetylpyridinium
Chloride (CPC), demonstrated that the solubility increases with surfactant concentration and
temperature. The presence of salts such as NaCl, Na2S0O4, and NazCOs was also found to
increase solubility by reducing the critical micelle concentration (CMC) of the surfactant. The
solubilization process was investigated using UV-Visible spectrophotometry.

Experimental Determination of Solubility

For researchers requiring precise solubility data in specific solvents, the following experimental
protocol, adapted from methodologies for similar disperse dyes, can be employed. This method
utilizes UV-Visible spectrophotometry, a widely accessible and reliable technique for
determining the concentration of colored compounds.

Materials and Equipment

o Disperse Orange 25 (high purity)

e Solvents of interest (e.g., acetone, ethanol, toluene)
e UV-Vis Spectrophotometer

e Analytical balance

¢ Volumetric flasks and pipettes

» Syringe filters (0.45 um)

o Shaker or magnetic stirrer

o Temperature-controlled water bath or incubator

Experimental Workflow
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining dye solubility.

Detailed Protocol

o Preparation of Standard Solutions:

o Accurately weigh a small amount of Disperse Orange 25 and dissolve it in the chosen
solvent to create a stock solution of a known concentration (e.g., 100 mg/L).

o Perform serial dilutions of the stock solution to prepare a series of standard solutions with
at least five different concentrations.

o Determination of Maximum Absorbance Wavelength (Amax):

o Using the most concentrated standard solution, scan across the visible spectrum (typically
400-700 nm) to identify the wavelength at which the dye exhibits maximum absorbance.
This Amax will be used for all subsequent measurements.
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e Generation of the Calibration Curve:
o Measure the absorbance of each standard solution at the determined Amax.
o Plot a graph of absorbance versus concentration.

o Perform a linear regression to obtain the equation of the line (y = mx + ¢, where y is
absorbance and x is concentration) and the correlation coefficient (R2). An R2 value close
to 1 indicates a good linear relationship.

o Preparation of a Saturated Solution:

o Add an excess amount of Disperse Orange 25 to a known volume of the solvent in a
sealed container.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for an extended period (e.g.,
24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

o Allow the undissolved solid to settle.
e Measurement of Saturated Solution Absorbance:
o Carefully withdraw a sample of the supernatant.
o Filter the sample through a 0.45 pm syringe filter to remove any undissolved particles.

o Dilute the filtered saturated solution with the same solvent to an extent that the
absorbance falls within the linear range of the calibration curve. Record the dilution factor

accurately.
o Measure the absorbance of the diluted saturated solution at Amax.
» Calculation of Solubility:

o Use the equation from the calibration curve to calculate the concentration of the diluted
saturated solution from its absorbance.
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o Multiply this concentration by the dilution factor to determine the actual concentration of
the saturated solution. This value represents the solubility of Disperse Orange 25 in that
solvent at the specified temperature.

Factors Influencing Solubility

The solubility of Disperse Orange 25 is a complex interplay of several factors. A clear
understanding of these can aid in solvent selection and process optimization.

Factors Affecting Disperse Dye Solubility
Pressure

©

Solvent Properties
(Polarity, H-bonding)

Dye Structure
(Molecular Size, Substituents)

Presence of Additives

(esp. for scCO2) (Surfactants, Salts)

v

Solubility of
Disperse Orange 25

Click to download full resolution via product page
Caption: Key factors influencing solubility.

» Solvent Polarity: As a non-ionic molecule, Disperse Orange 25 will exhibit higher solubility in
solvents with similar polarity. Its structure suggests better solubility in moderately polar to
nonpolar organic solvents compared to highly polar solvents like water.

o Temperature: Generally, the solubility of solid solutes in liquid solvents increases with
temperature. This is a critical factor in dyeing processes where elevated temperatures are
used to increase dye uptake.

e Dye Crystal Structure: The crystalline form of the dye can significantly impact its solubility.
Different polymorphs can have different lattice energies, leading to variations in solubility.

o Presence of Other Substances: As demonstrated in micellar solubilization, the presence of
surfactants can dramatically increase the apparent solubility of Disperse Orange 25 in
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agueous media. Similarly, the composition of a solvent mixture can be tailored to optimize
solubility.

Conclusion

This technical guide has summarized the key aspects of the solubility and solvent compatibility
of Disperse Orange 25. While specific quantitative solubility data in a broad range of organic
solvents remains an area for further investigation, the provided experimental protocol offers a
robust framework for researchers to determine these values for their specific applications. A
comprehensive understanding of the factors influencing solubility is essential for the effective
utilization of this versatile dye in both traditional and advanced technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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